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Compound of Interest

Compound Name: Perfluorodecyl iodide

Cat. No.: B1673059 Get Quote

This technical guide provides a comprehensive overview of perfluorodecyl iodide, a

significant organofluorine compound. It is intended for researchers, scientists, and

professionals in drug development and materials science who are interested in the unique

properties and applications of this versatile chemical intermediate. This document details its

chemical structure, physical and chemical properties, synthesis, and key applications, including

relevant experimental insights.

Chemical Structure and Formula
Perfluorodecyl iodide is a linear-chain perfluoroalkyl iodide. Its structure consists of a ten-

carbon backbone where all hydrogen atoms have been substituted with fluorine atoms, capped

at one end by an iodine atom. This high degree of fluorination imparts exceptional chemical

stability and unique physicochemical properties to the molecule.

The chemical identity of perfluorodecyl iodide is summarized in the table below.
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Identifier Value

Chemical Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-

Henicosafluoro-10-iododecane

Synonyms
Perfluoro-1-iododecane, Heneicosafluoro-1-

iododecane, 1-Iodoperfluorodecane

CAS Number 423-62-1[1][2]

Molecular Formula C₁₀F₂₁I[1][3]

Molecular Weight 645.98 g/mol [1]

InChI Key UDWBMXSQHOHKOI-UHFFFAOYSA-N[2]

SMILES String
FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)I

The logical relationship for identifying Perfluorodecyl iodide is outlined in the following

diagram.
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Perfluorodecyl Iodide

C10F21I

Molecular Formula

CAS: 423-62-1

Registry Number

IUPAC Name

Defines

SMILES

Represents

InChI Key

Generates

Reactants

Process

Products

Pentafluoroethyl Iodide (Telogen)

High-Pressure Reactor
(50-100°C)

Tetrafluoroethylene (Taxogen) IF5 / SbF5 (Catalyst)

Telomerization Reaction Mixture of Perfluoroalkyl Iodides

Fractional Distillation

Perfluorodecyl Iodide (C10F21I)
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Initiation

C10F21I -> C10F21• + I•

Radical Initiator / hv

Propagation

C10F21• + CH2=CH-R -> C10F21-CH2-CH(•)-R

C10F21-CH2-CH(•)-R + C10F21I -> C10F21-CH2-CH(I)-R + C10F21•

Termination

Radical Combination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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